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Compound of Interest

Compound Name: 2,3-Dimethylpentanal

Cat. No.: B105951

Technical Guide: 2,3-Dimethylpentanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2,3-Dimethylpentanal, a chiral
aldehyde with applications in organic synthesis and as a key intermediate in the
pharmaceutical industry. This document outlines its chemical properties, spectroscopic data,
synthesis protocols, and safety information.

Chemical Identity and Properties

2,3-Dimethylpentanal is an organic compound characterized by a five-carbon chain with
methyl groups at positions 2 and 3, and an aldehyde functional group.

o |IUPAC Name: 2,3-dimethylpentanal[1]
e CAS Number: 32749-94-3[1][2]
e Synonyms: 2,3-Dimethylvaleraldehyde, 2,3-Dimethylpentaldehyde[1][2]

The presence of two chiral centers at carbons 2 and 3 means that 2,3-Dimethylpentanal can
exist as four distinct stereoisomers: (2R,3R), (2S,3S), (2R,3S), and (2S,3R).

Physicochemical Data
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The following table summarizes the key physicochemical properties of 2,3-Dimethylpentanal.

Property Value Source(s)
Molecular Formula C7H140 [1][2]
Molecular Weight 114.19 g/mol [1]

Density 0.8225 g/cm? (estimate)

Boiling Point 143.73 °C (estimate)

Flash Point 58.3°C

Vapor Pressure

8.08 mmHg at 25°C

Refractive Index

1.4108 (estimate)

XLogP3-AA

2.1

Kovats Retention Index

1258 (Standard polar column) [1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2,3-

Dimethylpentanal.
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Spectrum Type Key Information Source(s)

Data available for structural
1H NMR elucidation and stereochemical

analysis.

Data available for confirming
13C NMR _ o [1]
atomic connectivity.

Electron ionization (El) mass
Mass Spectrometry spectra are available in the [2]
NIST database.

Gas-phase IR spectra are
Infrared (IR) Spectroscopy available in the NIST [2]
database.

Synthesis of 2,3-Dimethylpentanal

A common laboratory and industrial synthesis of 2,3-Dimethylpentanal involves a multi-step
process starting from 3-methyl-2-pentanone. The overall yield for this process is reported to be
in the range of 40-70%.[3]

Experimental Protocol: Synthesis via Darzens
Condensation

This protocol is based on the method described in patent CN101525279A.[3]
Step 1: Darzens Condensation to form Epoxy Carboxylate

e To a 1-liter flask equipped with a mechanical stirrer, thermometer, and a solid feed hopper,
add 90g (0.9 mol) of 3-methyl-2-pentanone, 108.5g (1 mol) of methyl chloroacetate, and 100
mL of toluene.

e Cool the reaction mixture to -20 °C.

e Slowly add 64.8g (1.2 mol) of sodium methylate over approximately 3 hours, maintaining the
reaction temperature at around -15 °C.
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 After the addition is complete, continue stirring at this temperature for 2 hours.
o Allow the mixture to warm to room temperature and stir for an additional hour.
Step 2: Saponification

e Prepare a solution of 72g of sodium hydroxide in 400 mL of methanol.

e Add the sodium hydroxide solution dropwise to the reaction mixture.

« Stir the mixture at room temperature for 4 hours to facilitate saponification.

Step 3: Acidification and Decarboxylation

Remove the methanol under reduced pressure (20 KPa).

o Add 300 mL of cold water to the residue and stir for 5 minutes. Let the mixture stand for 30
minutes to allow for phase separation.

o Separate the toluene layer. Acidify the aqueous layer to a pH of 1-2 using concentrated
hydrochloric acid.

o Extract the aqueous layer three times with 240 mL of methyl tertiary butyl ether (MTBE).
o Combine the organic extracts and add 0.9g of copper powder.

» Remove the solvent by distillation.

Step 4: Purification

» Purify the crude product by vacuum distillation (5 KPa), collecting the fraction at 72-75 °C to
yield 2,3-Dimethylpentanal.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 2,3-Dimethylpentanal.
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Synthesis of 2,3-Dimethylpentanal

Step 1: Darzens Condensation

3-Methyl-2-pentanone + Sodium Methylate in Toluene
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Caption: Workflow for the synthesis of 2,3-Dimethylpentanal.

Chemical Reactivity and Applications
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The aldehyde functional group in 2,3-Dimethylpentanal dictates its chemical reactivity.

» Oxidation: It can be oxidized to form 2,3-dimethylpentanoic acid using common oxidizing
agents.

e Reduction: Reduction with agents like sodium borohydride or lithium aluminum hydride yields
the corresponding alcohol, 2,3-dimethylpentanol.

Application in Drug Development

2,3-Dimethylpentanal serves as a crucial intermediate in the synthesis of various organic
molecules, including pharmaceuticals. One notable application is in the synthesis of
Mebutizide, a thiazide diuretic. The structural backbone of 2,3-Dimethylpentanal is
incorporated into the final drug molecule, highlighting its importance in accessing complex
chemical architectures for drug discovery and development.

Safety and Handling

2,3-Dimethylpentanal is classified as a flammable liquid and vapor. It may also cause an
allergic skin reaction.

GHS Hazard Information

e H226: Flammable liquid and vapor.
e H317: May cause an allergic skin reaction.

Standard laboratory safety precautions should be followed when handling this compound. This
includes working in a well-ventilated fume hood, wearing appropriate personal protective
equipment (PPE) such as gloves and safety glasses, and avoiding sources of ignition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b105951?utm_src=pdf-body
https://www.benchchem.com/product/b105951?utm_src=pdf-body
https://www.benchchem.com/product/b105951?utm_src=pdf-body
https://www.benchchem.com/product/b105951?utm_src=pdf-body
https://www.benchchem.com/product/b105951?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. 2,3-Dimethylpentanal | C7H140 | CID 61917 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Pentanal, 2,3-dimethyl- [webbook.nist.gov]

3. CN101525279A - Synthetic method of 2,3-dimethylpentanal - Google Patents
[patents.google.com]

To cite this document: BenchChem. [2,3-Dimethylpentanal CAS number and IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105951#2-3-dimethylpentanal-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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